1-(2,5-dimethyl-3-furoyl)-3-(1H-imidazol-2-yl)piperidine

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[3-(1H-imidazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C15H19N3O2/c1-10-8-13(11(2)20-10)15(19)18-7-3-4-12(9-18)14-16-5-6-17-14/h5-6,8,12H,3-4,7,9H2,1-2H3,(H,16,17)
• InChI Key: ZDBCYMHOOLNHHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCCC(C2)C3=NC=CN3
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

1-(2,5-dimethyl-3-furoyl)-3-(1H-imidazol-2-yl)piperidine is a useful research compound. Its molecular formula is C15H19N3O2 and its molecular weight is 273.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 273.147726857 g/mol and the complexity rating of the compound is 363. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Research on compounds similar to "1-(2,5-dimethyl-3-furoyl)-3-(1H-imidazol-2-yl)piperidine" often involves their synthesis and spectral characterization. For instance, novel derivatives have been synthesized through cyclocondensation reactions, utilizing specific catalysts in ethanol, and characterized using IR, NMR, and mass spectral studies. These synthetic methodologies allow for the creation of compounds with potential biological activities, with their structural elucidation providing insights into the chemical nature and potential reactivity of these molecules (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Antimicrobial Activity

Some derivatives related to the specified compound have been screened for their in vitro antimicrobial properties. The process involves comparing their activities against various bacterial and fungal strains to standard drugs, highlighting the potential of these compounds as novel antimicrobial agents. This research area is crucial for discovering new treatments against resistant microbial strains (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Anticancer Activity

Research into compounds with structures similar to "this compound" also explores their anticancer potential. Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives, for example, have shown significant activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis, indicating their potential as scaffolds for developing new anticancer drugs. This line of research is vital for the ongoing search for more effective and safer anticancer therapies (Lv et al., 2017).